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Safeguarding Health and the Environment:
Proper Disposal of Verinurad

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Verinurad

Cat. No.: B611665

For researchers, scientists, and drug development professionals handling Verinurad, ensuring
its proper disposal is a critical component of laboratory safety and environmental responsibility.
Verinurad, a urate transporter inhibitor, is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects, mandating stringent disposal protocols to mitigate potential
hazards.[1] Adherence to these procedures is essential not only for regulatory compliance but
also for upholding a commitment to safety that extends beyond the laboratory.

Chemical and Physical Properties of Verinurad

A clear understanding of Verinurad's properties is foundational to its safe handling and

disposal.
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Property Value Source
Molecular Formula C20H16N202S PubChem|[2]
Molecular Weight 348.42 g/mol DC Chemicals[1]
CAS Number 1352792-74-5 DC Chemicals[1]

H302: Harmful if

swallowedH410: Very toxic to )
Hazard Statements o ] ] DC Chemicals[1]

aquatic life with long lasting

effects

P273: Avoid release to the
_ environmentP501: Dispose of )
Precautionary Statements ) DC Chemicals[1]
contents/ container to an

approved waste disposal plant

Step-by-Step Disposal Protocol for Verinurad

The disposal of Verinurad must be conducted in a manner that prevents environmental
contamination and ensures the safety of all personnel.

1. Segregation and Collection:
e Do not mix Verinurad waste with general laboratory or municipal trash.

e Collect all solid waste, including unused or expired Verinurad, contaminated personal
protective equipment (PPE) such as gloves and lab coats, and any contaminated lab
supplies (e.g., weigh boats, spatulas), in a designated, clearly labeled, and sealed
hazardous waste container.[3][4]

» For liquid waste containing Verinurad, use a dedicated, leak-proof hazardous waste
container.

2. Labeling:

e The hazardous waste container must be clearly labeled as "Hazardous Waste" and include
the name "Verinurad" and its associated hazards (e.g., "Toxic," "Environmental Hazard").
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3. Storage:

» Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials.[1]

e Ensure the storage area is well-ventilated.
4. Disposal:

e The primary and mandated disposal method for Verinurad is through an approved and
licensed hazardous waste disposal facility.[1]

o The most common treatment for pharmaceutical waste is incineration at a permitted facility.

[415]

» Never dispose of Verinurad down the drain or in regular trash, as this can lead to
environmental contamination.[4][6] The environmental hazard classification (H410)
underscores the critical importance of this step.[1]

5. Documentation:

e Maintain accurate records of the amount of Verinurad waste generated and its disposal
date. This documentation is crucial for regulatory compliance.

Experimental Protocols

While specific experimental protocols for the disposal of Verinurad are not detailed in publicly
available literature, the guiding principle is adherence to the U.S. Environmental Protection
Agency (EPA) regulations under the Resource Conservation and Recovery Act (RCRA) for
hazardous waste.[4][5] Facilities generating pharmaceutical waste are required to follow these
federal and any additional state or local regulations.

Verinurad Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Verinurad, from
initial handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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